2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (2,5-dimethylphenyl)methyl 1-(4-ethoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C21H23N3O3/c1-5-26-19-10-8-18(9-11-19)24-16(4)20(22-23-24)21(25)27-13-17-12-14(2)6-7-15(17)3/h6-12H,5,13H2,1-4H3
• InChI Key: OANYESCSRQPZDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)OCC3=C(C=CC(=C3)C)C)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is not fully understood. However, it is believed to act as a chelating agent, forming stable complexes with metal ions through the triazole and carboxylate groups.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate. However, studies have shown that the compound exhibits low toxicity and is relatively stable under physiological conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate in lab experiments is its ability to form stable complexes with metal ions. This makes it useful for the synthesis of metal-organic frameworks and other coordination compounds. However, one limitation of using this compound is its relatively low solubility in common solvents, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate. One area of interest is the development of new synthetic methods for the compound, which could improve its solubility and make it more versatile for use in a wider range of experiments. Another potential direction for research is the development of new applications for the compound, such as in catalysis or drug delivery systems. Additionally, further studies on the mechanism of action and biochemical and physiological effects of the compound could provide valuable insights into its potential applications.

Synthesis Methods

The synthesis of 2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate involves the reaction of 2,5-dimethylbenzyl chloride, 4-ethoxyphenyl hydrazine, and ethyl acetoacetate in the presence of triethylamine and acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

2,5-dimethylbenzyl 1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a ligand in coordination chemistry. The compound has been shown to form stable complexes with various metal ions, making it useful for the synthesis of metal-organic frameworks and other coordination compounds.